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Key Optimization Parameters & Data

The flotation efficiency is highly dependent on several interacting parameters. The table below summarizes

the role and impact of key factors based on experimental studies:

Parameter Role & Impact on Flotation Typical Range/Values
Sulfidizing Critical for creating a floatable sulfide layer on oxidized 1,400 - 6,000 g/t [1]
Agent (e.g., copper mineral surfaces; dosage has a substantial
NaHS) guadratic effect on recovery [1] [2].
Collector Type Promotes mineral hydrophobicity; strength and 90 - 200 g/t (for PAX) [1];
& Dosage selectivity should be matched to copper mineralogy 5-150 g/t (for specialty
(e.g., AERO 7151 for native copper, AERO OX 100 for  collectors) [4]
oxides) [3].
Feed Grade The copper oxide grade in the feed has the most 0.4 -1.3% [1]
(CuOx) substantial linear impact on overall recovery [1].
Particle Size Affects mineral liberation and particle-bubble 80 -120 um [1]
(D80) collisions; must be optimized for specific ore [1] [5].
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Parameter Role & Impact on Flotation Typical Range/Values

Pre-Desliming Removing fine slimes via hydrocyclone reduces ~9.4% desliming rate
reagent consumption and slime coating, improving the  shown to increase
flotation environment [6]. recovery by 6.32% [6]

Detailed Experimental Protocol: Sulfidization Flotation

Based on the studies, here is a detailed protocol for a batch flotation test to optimize recovery. This workflow

is also summarized in the diagram below.
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(Start: Ore Sample PreparatiorD

'

Crush and grind sample
to target P80 (e.g., 120 pum)

Optional: Pre-Desliming
using hydrocyclone

Pulp Conditioning
(25% solids, natural pH ~8)
Sulfidization Stage
Add NaHS, condition for 1 min

Collector Conditioning
Add collector (e.g., PAX), condition for 0.5 min

l

Froth Flotation
Rougher stage: 1 min
Scavenger stage: 2 min

'

Product Analysis
Collect, dry, weigh concentrates & tails
Assay for Cu and Fe grades
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Ore Sample Preparation

e Crushing & Grinding: Prepare a representative ore sample (e.g., 100 kg) from the supergene zone.
Use a two-stage crushing process followed by grinding in a rod mill to achieve a target particle size of
P80 = 120 pm [1].

e Optional Pre-Desliming: For ores with high slime content, use a hydrocyclone (e.g., FX150 model)
to remove fine slimes. A desliming rate of approximately 9-10% has been shown to significantly
improve recovery [6].

Pulp Conditioning

e Prepare the flotation pulp at 25% solids in a 2.4 L cell. Maintain natural pH at approximately 8.0
under ambient conditions (25°C, 1 atm) [1].

Sulfidization and Collection

o Sulfidization: Add the sulfidizing agent (Sodium Hydrosulfide, NaHS) to the pulp and condition for
1 minute [1]. The optimal dosage must be determined experimentally, as excess can be depressive
[7].

e Collector Addition: Introduce the selected collector and condition for 30 seconds. Common choices
include potassium amyl xanthate (PAX) or stronger, more selective collectors like AERO 7151 which
works synergistically with sulfidizing agents [3].

e Add a frother (e.g., pine oil) [8].

Froth Flotation and Analysis

¢ Rougher Flotation: Conduct the first flotation for 1 minute to produce a rougher concentrate.

e Scavenger Flotation: Re-float the tailings for an additional 2 minutes to recover middlings [1].

¢ Product Handling: Collect the final tailings and all concentrates. Dry them at 104°C for 24 hours,
then weigh and assay for copper and iron content using techniques like ICP-OES [1].
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¢ Recovery Calculation: Calculate the copper recovery using the metallurgical balance formula
provided in the research [1].

Advanced & Alternative Techniques

If conventional sulfidization does not yield satisfactory results, consider these advanced methods:

¢ Hydrothermal Sulfidation: This process performs the sulfidation reaction under high temperature
and pressure, which can improve the sulfidation effect and flotation efficiency for more refractory ores
[5].
¢ Leach-Precipitation-Flotation (LPF): For ores unresponsive to sulfidization, the LPF process can be
an alternative. It involves:
o Leaching: Dissolving oxidized copper minerals with sulfuric acid (pH 1.5-3.0 for ~45 minutes).
o Precipitation: Precipitating dissolved copper as "cement copper" using metallic iron (sponge
iron or scrap) for 10-15 minutes.
o Flotation: Floating the precipitated metallic copper and any primary sulfide minerals using
collectors like Minerec A [8].

Reference Information

The experimental details and data in this document are synthesized from the following sources:

¢ Study on Iron Oxide Copper Associations [1] - A 2024 study using RSM and BBD, providing core
data on parameter effects.

¢ Syensqo Reagent Guide [3] - A comprehensive 2024 industry catalog for collector selection.

¢ Desliming Optimization Study [6] - A 2021 case study on managing slime content.

e Multi-Functional Reagent Study [2] - A 2025 study demonstrating optimized sulfidization.

e LPF Process Description [8] - A detailed description of the Leach-Precipitation-Flotation method.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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